Cas no 90267-87-1 (1H-Pyrrole-1-decanoic acid, 2,5-dihydro-2,5-dioxo-)
90267-87-1 structure
Product Name:1H-Pyrrole-1-decanoic acid, 2,5-dihydro-2,5-dioxo-
CAS No:90267-87-1
MF:C14H21NO4
MW:267.32084441185
CID:790489
PubChem ID:10801786
Update Time:2025-04-19
1H-Pyrrole-1-decanoic acid, 2,5-dihydro-2,5-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-1-decanoic acid, 2,5-dihydro-2,5-dioxo-
- 10-(2,5-dioxopyrrol-1-yl)decanoic acid
- CHEMBL49831
- DTXSID30445147
- BDBM50471007
- 90267-87-1
-
- Inchi: 1S/C14H21NO4/c16-12-9-10-13(17)15(12)11-7-5-3-1-2-4-6-8-14(18)19/h9-10H,1-8,11H2,(H,18,19)
- InChI Key: KUSRFCYGKCEASX-UHFFFAOYSA-N
- SMILES: O=C1C=CC(N1CCCCCCCCCC(=O)O)=O
Computed Properties
- Exact Mass: 267.14705815g/mol
- Monoisotopic Mass: 267.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 74.7Ų
1H-Pyrrole-1-decanoic acid, 2,5-dihydro-2,5-dioxo- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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